2-Hydroxy-5-(2-methylthiophenyl)pyridine, 95%

• IUPAC Name: 5-(2-methylsulfanylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NOS/c1-15-11-5-3-2-4-10(11)9-6-7-12(14)13-8-9/h2-8H,1H3,(H,13,14)
• InChI Key: MRZPPFQKCZSPNP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=CNC(=O)C=C2
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol

Description

2-Hydroxy-5-(2-methylthiophenyl)pyridine, or 2H5MTP, is an organic compound with a variety of applications in scientific research. It is a heterocyclic compound containing a nitrogen atom and two sulfur atoms, and is part of a group of compounds known as thiophenes. 2H5MTP is used as a precursor in the synthesis of many other compounds, and has been studied for its potential applications in medicine and biochemistry.

Mechanism of Action

2H5MTP has been studied for its mechanism of action. It has been shown to act as a competitive inhibitor of enzymes, meaning that it binds to the active site of the enzyme and prevents it from binding to its substrate. It has also been shown to interact with proteins, binding to the surface of the protein and altering its structure and function.
Biochemical and Physiological Effects
2H5MTP has been studied for its biochemical and physiological effects. It has been shown to act as an antioxidant, meaning that it can neutralize free radicals and protect cells from oxidative damage. It has also been shown to have anti-inflammatory and anti-bacterial properties, as well as being able to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2H5MTP has several advantages for lab experiments. It is relatively stable and can be stored for long periods of time without decomposition. It is also relatively easy to synthesize, and is available in a variety of concentrations. However, there are some limitations to using 2H5MTP in lab experiments. It is not soluble in water, and must be dissolved in an organic solvent before use. In addition, it is a relatively expensive compound, and therefore may not be suitable for large-scale experiments.

Future Directions

There are a variety of potential future directions for the use of 2H5MTP. It could be further studied for its potential applications in medicine, such as its anti-bacterial and anti-fungal properties. It could also be studied for its potential applications in biochemistry, such as its effects on enzymes and proteins. In addition, it could be studied for its potential as an antioxidant, as well as its ability to inhibit the growth of certain types of cancer cells. Finally, it could be studied for its potential as a precursor in the synthesis of other compounds, such as pharmaceuticals and biochemicals.

Synthesis Methods

2H5MTP is synthesized through a multi-step process. The first step involves the reaction of 2-chloro-5-(2-methylthiophenyl)pyridine with sodium hydroxide to form 2H5MTP. This reaction is carried out in an aqueous solution at a temperature of 50-60°C. The second step involves the reaction of 2H5MTP with acetic anhydride, which results in the formation of 2-acetoxy-5-(2-methylthiophenyl)pyridine. This reaction is carried out in an organic solvent at a temperature of 80-90°C. The third step involves the reaction of 2-acetoxy-5-(2-methylthiophenyl)pyridine with sodium hydroxide to form 2H5MTP. This reaction is carried out in an aqueous solution at a temperature of 50-60°C.

Scientific Research Applications

2H5MTP has a variety of applications in scientific research. It has been used as a precursor in the synthesis of other compounds, including pharmaceuticals and biochemicals. It has also been studied for its potential applications in medicine, as it has been shown to have anti-bacterial and anti-fungal properties. In addition, 2H5MTP has been studied for its potential applications in biochemistry, as it has been shown to have a variety of effects on enzymes and proteins.